Cas no 2225126-87-2 ((1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine hydrochloride)

• Product Name: (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine hydrochloride
• CAS No: 2225126-87-2
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• CID: 5580852
• PubChem ID: 137832509
• Update Time: 2025-05-22

(1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine hydrochloride
• (1R)-1-(4-bromo-3-methylphenyl)ethanamine;hydrochloride
• (R)-1-(4-Bromo-3-methylphenyl)ethan-1-amine hydrochloride
• CS-0236604
• starbld0035268
• EN300-1720197
• 2225126-87-2

• Inchi： 1S/C9H12BrN.ClH/c1-6-5-8(7(2)11)3-4-9(6)10;/h3-5,7H,11H2,1-2H3;1H/t7-;/m1./s1
• InChI Key： SCQFKYGGAVQXAW-OGFXRTJISA-N
• SMILES： BrC1C=CC(=CC=1C)[C@@H](C)N.Cl

Computed Properties

• Exact Mass: 248.99199g/mol
• Monoisotopic Mass: 248.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine hydrochloride

Comprehensive Overview of (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine hydrochloride (CAS No. 2225126-87-2)

(1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine hydrochloride is a chiral amine derivative with significant potential in pharmaceutical and chemical research. This compound, identified by its CAS number 2225126-87-2, has garnered attention due to its unique structural properties and applications in drug discovery. The presence of a bromo and methyl substituent on the phenyl ring enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for chiral amines like (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine hydrochloride has surged, driven by their role in asymmetric synthesis and enantioselective catalysis. Researchers are particularly interested in its potential to serve as a building block for pharmaceutical intermediates, especially in the development of central nervous system (CNS) therapeutics. The compound's hydrochloride salt form improves its solubility and stability, which is critical for laboratory and industrial applications.

The synthesis of CAS 2225126-87-2 involves multi-step organic reactions, often starting from commercially available precursors. Key steps include bromination, methylation, and enantioselective reduction to achieve the desired (1R) configuration. The compound's purity and stereochemical integrity are verified using advanced analytical techniques such as HPLC, NMR, and mass spectrometry.

From an industrial perspective, (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly routes to produce such compounds, minimizing waste and energy consumption. This aligns with global trends toward environmentally friendly manufacturing and carbon footprint reduction.

Another area of interest is the compound's potential in medicinal chemistry. Its structural motif is found in several bioactive molecules, prompting investigations into its structure-activity relationships (SAR). Researchers are also studying its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability for drug development.

In the realm of academic research, CAS 2225126-87-2 is frequently cited in studies focusing on chiral resolution and stereoselective synthesis. Its applications extend to catalysis, where it serves as a ligand or precursor for metal complexes. The compound's versatility makes it a staple in laboratories specializing in organic chemistry and drug design.

For those sourcing (1R)-1-(4-bromo-3-methylphenyl)ethan-1-amine hydrochloride, quality control is paramount. Reputable suppliers provide certificates of analysis (CoA) detailing purity, stereochemical composition, and impurity profiles. Storage recommendations typically include keeping the compound in a cool, dry place away from light to maintain its stability.

Looking ahead, the compound's relevance is expected to grow, particularly in personalized medicine and targeted therapies. Its chiral nature aligns with the increasing focus on enantiomerically pure drugs, which often exhibit superior efficacy and safety profiles. As such, CAS 2225126-87-2 remains a compound of significant interest to both researchers and industry professionals.